Cas no 451-70-7 ()

• CAS No: 451-70-7
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 6674308
• PubChem ID: 69558893

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H8FNO2/c9-7-4-2-1-3-6(7)5-12-8(10)11/h1-4H,5H2,(H2,10,11)
• InChI Key： CGKMSSZJLLQSDB-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1COC(N)=O

Computed Properties

• Exact Mass: 169.05390666g/mol
• Monoisotopic Mass: 169.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls